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Compound of Interest

Compound Name: Nitric acid, ammonium calcium salt

Cat. No.: B097632 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Nitric acid, ammonium calcium salt (Calcium Ammonium

Nitrate) in a laboratory setting. Adherence to these guidelines is crucial for ensuring the safety

of researchers, scientists, and drug development professionals.

Hazard Identification
Nitric acid, ammonium calcium salt is a substance that requires careful handling due to its

potential health hazards. The primary routes of exposure are ingestion, skin contact, and eye

contact.

Key Hazards:

Harmful if swallowed: Ingestion can lead to adverse health effects.[1][2][3]

Causes serious eye damage: Direct contact with the eyes can result in severe injury.[1][2][3]

May cause respiratory irritation: Inhalation of dust may irritate the respiratory system.[1][4]

May cause skin irritation: Prolonged or repeated contact may cause skin irritation.[4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for various laboratory activities
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involving Nitric acid, ammonium calcium salt.

Activity
Eye/Face

Protection
Hand Protection

Protective

Clothing

Respiratory

Protection

Routine Handling

(Small

Quantities)

Chemical splash

goggles[1][5][6]

Chemical-

resistant gloves

(e.g., nitrile

rubber)[6][7][8]

Laboratory coat

Not generally

required if

handled in a

well-ventilated

area

Weighing and

Transfer (Dust

Potential)

Chemical splash

goggles and/or

face shield[1][2]

Chemical-

resistant

gloves[6][7][8]

Laboratory coat

NIOSH/MSHA-

approved

particulate

respirator (e.g.,

N95) if dust is

generated[1][4]

[8]

Spill Cleanup

Chemical splash

goggles and face

shield[1][2]

Chemical-

resistant

gloves[6][7][8]

Chemical-

resistant apron

or coveralls

NIOSH/MSHA-

approved

particulate

respirator. For

large spills or in

case of fire, a

self-contained

breathing

apparatus

(SCBA) may be

necessary.[1]

Emergency (Fire)
Full-face

respirator[1]
N/A

Full protective

suit

Positive pressure

self-contained

breathing

apparatus

(SCBA)[1][5]

Standard Operating Procedures (SOP)
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These step-by-step procedures are designed to provide clear guidance for the safe handling,

storage, and disposal of Nitric acid, ammonium calcium salt.

3.1. Handling:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood, is available.[1][3][8]

Confirm that an eyewash station and safety shower are readily accessible.[8]

Don the appropriate PPE as outlined in the table above.

Procedure:

Avoid generating dust during handling.[6][8]

Use a scoop or spatula for transferring the solid material.

Keep the container tightly closed when not in use.[8]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][3][8]

Do not eat, drink, or smoke in the work area.[1][2][3]

3.2. Storage:

Store in a cool, dry, and well-ventilated area.[6][8]

Keep containers tightly closed to prevent moisture absorption.[8]

Store away from incompatible materials such as combustible materials, reducing agents, and

organic substances.[6][7]

3.3. Disposal:

Dispose of waste material in accordance with all applicable local, regional, national, and

international regulations.[2][3]
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Do not dispose of the material down the drain.[2]

Contaminated packaging should be handled in the same manner as the substance itself.[3]

Emergency Procedures
4.1. Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.[2][8]

Contain: Prevent the spill from spreading and from entering drains or watercourses.[2][6][7]

Clean-up:

Wearing the appropriate PPE, carefully sweep or vacuum the spilled material.[8]

Avoid generating dust.[6][8]

Place the collected material into a suitable, labeled container for disposal.[2][3][8]

Decontaminate: Clean the spill area with water and detergent.[4]

4.2. First Aid:

If Swallowed: Rinse the mouth with water.[1][3][9] Call a poison center or doctor for medical

advice.[1] Do not induce vomiting.[9]

If in Eyes: Immediately rinse the eyes cautiously with water for at least 15 minutes, holding

the eyelids open.[1][3] Remove contact lenses if present and easy to do so.[1][3] Continue

rinsing and seek immediate medical attention.[1][2][3]

If on Skin: Remove contaminated clothing.[3] Wash the affected area with plenty of soap and

water.[1] If skin irritation occurs, seek medical advice.[1]

If Inhaled: Move the person to fresh air.[3][5] If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[5]
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PPE Selection Workflow

PPE Selection for Handling Nitric Acid, Ammonium Calcium Salt

Start: Assess Task

Is there a spill or fire?

What is the task?

Routine Handling of Small Quantities

Routine Handling

Weighing or Transfer with Dust Potential

Weighing/Transfer

No

Spill Cleanup

Spill

Fire Emergency

Fire

Required PPE:
- Chemical Splash Goggles
- Chemical-Resistant Gloves

- Lab Coat

Required PPE:
- Goggles and/or Face Shield
- Chemical-Resistant Gloves

- Lab Coat
- Particulate Respirator

Required PPE:
- Goggles and Face Shield

- Chemical-Resistant Gloves
- Chemical-Resistant Apron

- Particulate Respirator

Required PPE:
- Full-Face Respirator
- Full Protective Suit

- SCBA

Click to download full resolution via product page

Caption: PPE Selection Workflow for Nitric Acid, Ammonium Calcium Salt.

By strictly following these safety and handling protocols, you can significantly mitigate the risks

associated with the use of Nitric acid, ammonium calcium salt in the laboratory. Always
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prioritize safety and be prepared for potential emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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